Cas no 57511-56-5 ((19S)-heyneanine)
(19S)-heyneanine structure
Product Name:(19S)-heyneanine
CAS No:57511-56-5
MF:C21H26N2O3
MW:354.442745685577
CID:1997044
Update Time:2025-04-21
(19S)-heyneanine Chemical and Physical Properties
Names and Identifiers
-
- (19S)-heyneanine
- 19(S)-heyneanineguan
- 20-hydroxy-ibogamine-18-carboxylic acid methyl ester
- Heyneamin
- heyneamine
- Heyneanin
- heyneanine
- Epiheyneanin
- (-)-Heyneanine
- Epiheyneanine
- 20-Epiheyneanine
- (-)-19-Epiheyneanine
- 19-Epiheyneanine
- 19-epi-Heyneanine
-
- Inchi: 1S/C21H26N2O3/c1-12(24)16-9-13-10-21(20(25)26-2)18-15(7-8-23(11-13)19(16)21)14-5-3-4-6-17(14)22-18/h3-6,12-13,16,19,22,24H,7-11H2,1-2H3
- InChI Key: VGDQBNXQAOYMPS-UHFFFAOYSA-N
- SMILES: CC(O)C1C2N3CCC4C5C(=CC=CC=5)NC=4C2(C(OC)=O)CC(C3)C1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- XLogP3: 1.89
(19S)-heyneanine Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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